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Compound of Interest

Compound Name: 4-(3,4-Dichlorophenyl)-1-tetralone

Cat. No.: B015375

In-Depth Technical Guide: 4-(3,4-
Dichlorophenyl)-1-tetralone

This guide provides core technical information regarding the chemical compound 4-(3,4-
Dichlorophenyl)-1-tetralone, a key intermediate in the synthesis of Sertraline[1][2].

Chemical Properties

The fundamental molecular characteristics of 4-(3,4-Dichlorophenyl)-1-tetralone are
summarized below. This data is essential for researchers and scientists in drug development
and chemical synthesis.

Property Value

Molecular Formula C16H12CI20[1][3][4]1[5][6]

Molecular Weight 291.17 g/mol [1][3][4][5][6]
4-(3,4-dichlorophenyl)-3,4-dihydro-2H-

IUPAC Name ( pheny) Y

naphthalen-1-one[4][7]

4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-

Synonyms
naphthalenone[4]

CAS Number 79560-19-3[1][2][3][7]
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Experimental Data and Protocols

Detailed experimental protocols for the synthesis and analysis of 4-(3,4-Dichlorophenyl)-1-
tetralone are beyond the scope of this immediate guide. However, it is a well-documented
compound. Its synthesis is a critical step in the production of the antidepressant Sertraline[2].
The process generally involves a condensation reaction with monomethylamine to form an
imine intermediate, which is then reduced[2]. Modern synthetic methods, such as direct Friedel-

Crafts reactions, are being explored to improve the efficiency of its production[2].

Logical Relationships and Workflows

The following diagram illustrates the logical position of 4-(3,4-Dichlorophenyl)-1-tetralone
within the broader context of Sertraline synthesis.

Synthesis of
4-(3,4-Dichlorophenyl)-1-tetralone
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Simplified workflow for Sertraline synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b015375?utm_src=pdf-custom-synthesis
http://www.dgpharm.com/template/p06_en.htm
http://www.dgpharm.com/template/p06_en.htm
https://www.benchchem.com/product/b015375
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5257966.htm
https://www.fishersci.ca/shop/products/4-3-4-dichlorophenyl-1-tetralone-tci-america-2/p-7128450
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5257966.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5257966.aspx
https://www.lgcstandards.com/PL/en/4-3-4-Dichlorophenyl-3-4-dihydronaphthalen-1-2H-one-Sertraline-Tetralone-Derivative-/p/MM0317.09
https://www.lgcstandards.com/PL/en/4-3-4-Dichlorophenyl-3-4-dihydronaphthalen-1-2H-one-Sertraline-Tetralone-Derivative-/p/MM0317.09
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f0e64?context=bbe
https://www.benchchem.com/product/b015375#4-3-4-dichlorophenyl-1-tetralone-molecular-weight-and-formula
https://www.benchchem.com/product/b015375#4-3-4-dichlorophenyl-1-tetralone-molecular-weight-and-formula
https://www.benchchem.com/product/b015375#4-3-4-dichlorophenyl-1-tetralone-molecular-weight-and-formula
https://www.benchchem.com/product/b015375#4-3-4-dichlorophenyl-1-tetralone-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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